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Compound of Interest

Compound Name: Aurein 1.1

Cat. No.: B15135798 Get Quote

Aurein 1.1 Peptide Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for improving the solubility of Aurein 1.1 peptide in aqueous solutions.

Understanding Aurein 1.1 Peptide
Aurein 1.1 is an antimicrobial peptide with the following amino acid sequence: Gly-Leu-Phe-

Asp-Ile-Ile-Lys-Lys-Ile-Ala-Glu-Ser-Ile-NH2.[1][2] Its solubility is influenced by its

physicochemical properties, which are determined by its amino acid composition.

Physicochemical Properties of Aurein 1.1:
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Property
Predicted
Value/Characteristic

Impact on Solubility

Amino Acid Sequence GLFDIIKKIAESI-NH2

Contains a mix of hydrophobic

(Leu, Phe, Ile, Ala) and

charged (Asp, Lys, Glu) amino

acids, making it amphipathic.

Net Charge at Neutral pH (7.0) 0

The presence of two acidic

residues (Asp, Glu) and two

basic residues (Lys) results in

a neutral net charge at

physiological pH. Peptides are

often least soluble at or near

their isoelectric point.[3]

Isoelectric Point (pI) ~7.0 (Estimated)

The pH at which the peptide

has no net electrical charge.

Solubility is expected to be

minimal around this pH.

Hydrophobicity High

The high proportion of

hydrophobic residues can lead

to aggregation in aqueous

solutions.

Frequently Asked Questions (FAQs)
Q1: Why is my lyophilized Aurein 1.1 peptide not dissolving in water?

A1: Aurein 1.1 has a high proportion of hydrophobic amino acids and a net neutral charge at

physiological pH, which can lead to poor solubility in neutral aqueous solutions like water.[3] At

its isoelectric point (around pH 7.0), the lack of net charge reduces electrostatic repulsion

between peptide molecules, favoring aggregation and precipitation.[3]

Q2: What is the first solvent I should try for dissolving Aurein 1.1?

A2: Always start with a small amount of sterile, distilled water.[4][5][6][7] If the peptide does not

dissolve, do not assume it is insoluble. The pH of the water can be close to the peptide's
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isoelectric point. The next step should be to try adjusting the pH.

Q3: How does pH affect the solubility of Aurein 1.1?

A3: Adjusting the pH away from the isoelectric point (pI) will increase the net charge of the

peptide, thereby increasing its solubility due to electrostatic repulsion between molecules.[4]

Acidic pH (below pI): Adding a small amount of a dilute acid (e.g., 10% acetic acid) will

protonate the acidic residues (Aspartic Acid, Glutamic Acid), resulting in a net positive charge

and improved solubility.[4]

Basic pH (above pI): Adding a small amount of a dilute base (e.g., 0.1 M ammonium

bicarbonate) will deprotonate the basic residues (Lysine), resulting in a net negative charge

and enhanced solubility.

Q4: Can I use organic solvents to dissolve Aurein 1.1?

A4: Yes, for highly hydrophobic peptides like Aurein 1.1, using a small amount of an organic

solvent is a common strategy.[5][6]

Recommended Solvents: Dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are

good choices.[4][5]

Procedure: First, dissolve the peptide completely in a minimal amount of the organic solvent.

Then, slowly add this solution dropwise into your aqueous buffer with constant stirring to

prevent precipitation.

Caution: Be mindful of the final concentration of the organic solvent in your experiment, as it

may affect biological assays.

Q5: My peptide solution appears cloudy or has visible particles. What should I do?

A5: Cloudiness or visible particles indicate that the peptide is not fully dissolved and may be

aggregated. You can try the following:

Sonication: Brief periods of sonication can help break up aggregates and enhance

dissolution.
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Gentle Warming: Gently warming the solution can sometimes improve solubility, but avoid

excessive heat as it may degrade the peptide.

Centrifugation: Before use, it is always recommended to centrifuge your peptide solution to

pellet any undissolved material.[5]

Troubleshooting Guide
Issue Probable Cause Recommended Solution(s)

Peptide forms a gel-like

substance.

The peptide is forming

intermolecular hydrogen bonds

and aggregating at a high

concentration.

1. Try to dissolve in a stronger

organic solvent like DMSO or

DMF first. 2. Use denaturing

agents like 6M Guanidine

Hydrochloride or 8M Urea for

initial solubilization, followed

by dilution. Note that these

may interfere with downstream

applications.

Peptide precipitates when

added to buffer.

The buffer pH is close to the

peptide's pI, or the buffer

components are causing the

peptide to "salt out".

1. Check the pH of your final

solution and adjust it to be at

least 2 units away from the pI

(~7.0). 2. Dissolve the peptide

completely in a small amount

of organic solvent before

slowly adding it to the stirred

buffer. 3. Try a different buffer

system.

Inconsistent experimental

results.

Inaccurate peptide

concentration due to

incomplete solubilization.

1. Always ensure your peptide

solution is clear before use. 2.

Centrifuge the solution to

remove any aggregates before

determining the concentration.

[5] 3. Perform a pilot solubility

test with a small amount of

peptide to determine the

optimal solvent and conditions.
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Experimental Protocols
Protocol 1: Stepwise Solubilization of Aurein 1.1

This protocol provides a systematic approach to dissolving Aurein 1.1, starting with the mildest

conditions.

Preparation: Allow the lyophilized peptide to equilibrate to room temperature before opening

the vial to avoid condensation. Briefly centrifuge the vial to ensure all the powder is at the

bottom.

Step 1: Water: Add a small volume of sterile, distilled water to the desired final concentration.

Vortex briefly. If the solution is not clear, proceed to the next step.

Step 2: pH Adjustment (Acidic): Add 10% acetic acid dropwise while vortexing until the

peptide dissolves. This will create a net positive charge on the peptide.

Step 3: pH Adjustment (Basic): If an acidic pH is not suitable for your experiment, as an

alternative to Step 2, add 0.1 M ammonium bicarbonate dropwise to your aqueous

suspension until the peptide dissolves. This will create a net negative charge.

Step 4: Organic Solvent: If the peptide is still not dissolved, use a minimal amount of DMSO

(e.g., 10-20 µL for 1 mg of peptide) to fully dissolve the peptide. Then, slowly add this

solution to your desired aqueous buffer while stirring.

Final Preparation: Once the peptide is dissolved, it is recommended to filter it through a 0.22

µm filter to remove any remaining micro-aggregates. For storage, aliquot the peptide solution

and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
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Caption: Stepwise workflow for solubilizing Aurein 1.1 peptide.
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Caption: Relationship between pH and the net charge of Aurein 1.1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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